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Compound of Interest

Compound Name: CpODA

Cat. No.: B13437205

An in-depth analysis of scientific literature reveals that research on Cyclopentanone bis-
spironorbornane tetracarboxylic dianhydride (CpODA) is concentrated in the field of materials
science, with no current evidence of its application in drug development or pharmacology.

Initial investigations into "CpODA" for a literature review geared towards researchers,
scientists, and drug development professionals have shown that this acronym refers to a
chemical compound used in the synthesis of colorless polyimides.[1][2][3][4][5] These high-
performance polymers are noted for their thermal stability and are utilized in aerospace and
microelectronics.[3] The existing body of research extensively covers its synthesis, chemical
properties, and applications in polymer chemistry.[2][4][6]

However, a comprehensive search for "CpODA" in the context of drug development, signaling
pathways, biological activity, or pharmacology did not yield any relevant results. The full
chemical name, Norbornane-2-spiro-a-cyclopentanone-a’-spiro-2"-norbornane-5,5",6,6"-
tetracarboxylic Dianhydride, is also not associated with any biological or therapeutic research in
the public domain.

It is possible that "CpODA" is a misnomer or a highly specific internal acronym not present in
published research. In the course of this investigation, it was discovered that the acronym
"CODA" (without the "p") is associated with several distinct entities within the medical and
research fields. It is plausible that the intended topic of the literature review is one of these.
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Potential Alternative Topics: "CODA" in Medical
Research and Development

Given the focus on drug development and biomedical research, the following "CODA"
acronyms may be of interest:

CoDa Therapeutics Inc.

This company is focused on developing therapies for wound healing and dermatological
conditions based on the modulation of gap junctions.[7] Their research indicates that by
modulating cellular communication, they can reduce inflammation, swelling, and scarring while
improving the rate and quality of healing.[7] CoDa Therapeutics has a clinical development
program underway to demonstrate the efficacy of their drug molecules in treating acute and
chronic eye and skin wounds.[7]

CODA (Context-Oriented Directed Associations)

CODA is a computational system designed to analyze the effects of drugs by integrating vast
amounts of biological data.[8] This platform models biological associations at the molecular,
functional, and phenotypic levels to predict how a drug will affect different cells, tissues, and
organs.[8] The CODA system aims to identify the mechanisms of drug action and predict
potential side effects and drug interactions, thereby accelerating the drug development
process.[8]

The CODA Trial (Comparison of Outcomes of Antibiotic
Drugs and Appendectomy)

This is a significant clinical trial that compares the effectiveness of antibiotics alone versus
appendectomy for the treatment of appendicitis.[9] The study aims to provide evidence to help
patients and surgeons make more informed decisions about treatment options for this common
condition.[9]

CODA Research

This is a research department that has been involved in numerous clinical studies, particularly
in the area of substance use.[10] They collaborate on research funded by institutions such as

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


http://www.codathx.com/research.html
http://www.codathx.com/research.html
http://www.codathx.com/research.html
https://www.youtube.com/watch?v=zv5FVzZzZCc
https://www.youtube.com/watch?v=zv5FVzZzZCc
https://www.youtube.com/watch?v=zv5FVzZzZCc
https://clinicaltrials.gov/study/NCT02800785
https://clinicaltrials.gov/study/NCT02800785
https://codainc.org/research/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the National Institute on Drug Abuse and have expertise in epidemiology, public health, and
randomized clinical trials.[10]

The CODA Project (Collaborative Study of Obesity and
Diabetes in Adults)

This international project was established to create a database for studying the association
between abdominal obesity and type 2 diabetes mellitus.[11] It utilizes individual participant
data meta-analysis to investigate risk factors and potential modifiers for developing diabetes.
[11]

Co-Dependents Anonymous (CoDA)

CoDA is a twelve-step program that addresses issues related to codependency in
relationships.[12]

Due to the lack of research on "CpODA" in the field of drug development, the requested in-
depth technical guide with quantitative data, experimental protocols, and signaling pathway
diagrams cannot be created for this topic. It is recommended that the user clarify if "CODA"
was the intended acronym and, if so, which of the entities listed above is the subject of interest
for the literature review.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and biological activities of a pH-dependently activated water-soluble prodrug of
a novel hexacyclic camptothecin analog - PubMed [pubmed.ncbi.nim.nih.gov]

2. Colorless Polyimides Derived from an Alicyclic Tetracarboxylic Dianhydride, CpODA -
PMC [pmc.ncbi.nlm.nih.gov]

3. CpODA [myskinrecipes.com]

4. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://codainc.org/research/
https://pubmed.ncbi.nlm.nih.gov/17444967/
https://pubmed.ncbi.nlm.nih.gov/17444967/
https://en.wikipedia.org/wiki/Twelve-step_program
https://www.benchchem.com/product/b13437205?utm_src=pdf-body
https://www.benchchem.com/product/b13437205?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/19362835/
https://pubmed.ncbi.nlm.nih.gov/19362835/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398836/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398836/
https://www.myskinrecipes.com/shop/en/polyimides/165998-cpoda.html
https://www.researchgate.net/publication/354202910_Colorless_Polyimides_Derived_from_an_Alicyclic_Tetracarboxylic_Dianhydride_CpODA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. Colorless Polyimides Derived from an Alicyclic Tetracarboxylic Dianhydride, CpODA -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 6. mdpi.com [mdpi.com]

e 7. codathx.com [codathx.com]

e 8. youtube.com [youtube.com]

e 9. ClinicalTrials.gov [clinicaltrials.gov]

e 10. About CODA Research - Coda, Inc. [codainc.org]

e 11. The Collaborative Study of Obesity and Diabetes in Adults (CODA) project: meta-
analysis design and description of participating studies - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. Twelve-step program - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Literature Review on CpODA Research: A Clarification
on its Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13437205#literature-review-on-cpoda-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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